Cas no 862179-86-0 (Acetamide, 2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-)

Acetamide, 2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]- structure
862179-86-0 structure
Product Name:Acetamide, 2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-
CAS No:862179-86-0
MF:C6H3F3N4OS
MW:236.174429178238
CID:1851766
PubChem ID:11264842
Update Time:2025-04-21

Acetamide, 2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-
    • 862179-86-0
    • 2-Cyano-N-(5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)acetamide
    • SCHEMBL6373425
    • DTYCRYQQZLNOPY-UHFFFAOYSA-N
    • 2-cyano-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
    • Inchi: 1S/C6H3F3N4OS/c7-6(8,9)4-12-13-5(15-4)11-3(14)1-2-10/h1H2,(H,11,13,14)
    • InChI Key: DTYCRYQQZLNOPY-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1C(F)(F)F)NC(CC#N)=O

Computed Properties

  • Exact Mass: 235.99796639Da
  • Monoisotopic Mass: 235.99796639Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 107Ų
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